Cas no 57366-88-8 ( )

• Product Name: &nbsp
• CAS No: 57366-88-8
• MF: C₇H₆O₂S₂
• MW: 186.251339435577
• CID: 946890
• PubChem ID: 135449428
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-3,3-bis(sulfanyl)prop-2-en-1-one
• 57366-88-8
• NSC227272
• DTXSID50310449
•  

• Inchi： 1S/C7H6O2S2/c8-5(4-7(10)11)6-2-1-3-9-6/h1-4,8H,(H,10,11)
• InChI Key： BSBAGNJHMXEMMO-UHFFFAOYSA-N
• SMILES： SC(C=C(C1=CC=CO1)O)=S

Computed Properties

• Exact Mass: 185.98098
• Monoisotopic Mass: 185.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 273.9°C at 760 mmHg
• Flash Point: 119.5°C
• Refractive Index: 1.606
• PSA: 30.21
• LogP: 2.16330